Cas no 802568-64-5 (Benzenemethanamine,3-methyl-N-(phenylmethoxy)-)

• Product Name: Benzenemethanamine,3-methyl-N-(phenylmethoxy)-
• CAS No: 802568-64-5
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 713724
• Update Time: 2024-02-04

Benzenemethanamine,3-methyl-N-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,3-methyl-N-(phenylmethoxy)-
• Benzylamine, N-(benzyloxy)-m-methyl- (8CI)
• 1-(3-methylphenyl)-N-phenylmethoxymethanamine

• Inchi： 1S/C15H17NO/c1-13-6-5-9-15(10-13)11-16-17-12-14-7-3-2-4-8-14/h2-10,16H,11-12H2,1H3
• InChI Key： LRVDTNRPXWNFAR-UHFFFAOYSA-N
• SMILES： N(OCC1=CC=CC=C1)CC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 227.131
• Monoisotopic Mass: 227.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2